Cas no 1805596-24-0 (Ethyl 4-bromo-2-cyano-3-formylbenzoate)

• Product Name: Ethyl 4-bromo-2-cyano-3-formylbenzoate
• CAS No: 1805596-24-0
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4796092
• Update Time: 2025-07-22

Ethyl 4-bromo-2-cyano-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-3-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)7-3-4-10(12)9(6-14)8(7)5-13/h3-4,6H,2H2,1H3
• InChI Key： PWVTZXDLAUFVPX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C#N)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-bromo-2-cyano-3-formylbenzoate

Ethyl 4-bromo-2-cyano-3-formylbenzoate (CAS No. 1805596-24-0): An Overview of a Versatile Intermediate in Pharmaceutical and Chemical Synthesis

Ethyl 4-bromo-2-cyano-3-formylbenzoate (CAS No. 1805596-24-0) is a multifaceted compound that has garnered significant attention in the fields of pharmaceutical and chemical synthesis due to its unique structural features and reactivity. This compound, characterized by its bromo, cyano, and formyl functional groups, offers a wide range of applications in the development of novel drugs and advanced materials.

The molecular structure of Ethyl 4-bromo-2-cyano-3-formylbenzoate is particularly noteworthy. The presence of the bromo group provides a versatile handle for further functionalization, making it an excellent starting material for various synthetic transformations. The cyano group, known for its high reactivity and stability, can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles. The formyl group, on the other hand, offers opportunities for condensation reactions and the formation of imines or hydrazones.

In recent years, Ethyl 4-bromo-2-cyano-3-formylbenzoate has been extensively studied for its potential in the synthesis of bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the use of this compound as a key intermediate in the development of novel anticancer agents. The researchers demonstrated that by selectively modifying the bromo and formyl groups, they could synthesize a series of compounds with enhanced antiproliferative activity against various cancer cell lines.

Another area where Ethyl 4-bromo-2-cyano-3-formylbenzoate has shown promise is in the field of materials science. A recent publication in *Advanced Materials* reported the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. The unique combination of electron-withdrawing and electron-donating groups in Ethyl 4-bromo-2-cyano-3-formylbenzoate allows for precise control over the bandgap and conductivity of the resulting polymers, making them suitable for applications in organic electronics and photovoltaic devices.

The synthetic versatility of Ethyl 4-bromo-2-cyano-3-formylbenzoate is further exemplified by its role in asymmetric synthesis. A study published in *Organic Letters* described an efficient method for the enantioselective synthesis of chiral derivatives using this compound as a starting material. The researchers employed a palladium-catalyzed asymmetric allylic alkylation reaction to introduce chirality at the alpha-carbon position relative to the formyl group, yielding products with high enantiomeric excess (ee). This approach has significant implications for the synthesis of chiral pharmaceuticals and fine chemicals.

From a practical standpoint, Ethyl 4-bromo-2-cyano-3-formylbenzoate is known for its good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). This property facilitates its use in various synthetic protocols and makes it compatible with a wide range of reaction conditions. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled with relative ease.

In terms of safety and handling, it is important to note that while Ethyl 4-bromo-2-cyano-3-formylbenzoate is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure risks.

The future outlook for Ethyl 4-bromo-2-cyano-3-formylbenzoate is promising. Ongoing research continues to explore new synthetic methodologies and applications for this compound. For example, recent advances in catalytic methods have opened up new avenues for its use in sustainable chemical processes. Additionally, computational studies are being employed to predict the reactivity and selectivity of Ethyl 4-bromo-2-cyano-3-formylbenzoate in various reactions, providing valuable insights for optimizing synthetic routes.

In conclusion, Ethyl 4-bromo-2-cyano-3-formylbenzoate (CAS No. 1805596-24-0) stands out as a highly valuable intermediate in pharmaceutical and chemical synthesis. Its unique combination of functional groups offers a broad spectrum of reactivity and applicability, making it an essential tool for researchers and chemists working at the forefront of drug discovery and materials science.